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CAS No.: 3082-75-5

Cat. No.: B1346911

Get Quote

Prepared by: Gemini, Senior Application Scientist

This guide provides an in-depth technical overview of Ethyl L-alaninate hydrochloride (CAS

Number: 1115-59-9), a critical chiral building block for researchers, scientists, and

professionals in drug development. The content herein is structured to deliver not just

procedural steps but the underlying scientific rationale, ensuring a robust and validated

understanding of this versatile compound.

Core Identity and Physicochemical Properties
Ethyl L-alaninate hydrochloride, also known as L-Alanine ethyl ester hydrochloride, is the

hydrochloride salt of the ethyl ester of the natural amino acid L-alanine.[1][2] This modification

protects the carboxylic acid group, leaving the amine group available for nucleophilic attack or

further functionalization, making it a cornerstone in peptide synthesis and the construction of

complex chiral molecules.[1][3]

Its fundamental role is to serve as a stable, easily handled source of the L-alanyl chiral

synthon. The hydrochloride salt form enhances its stability and solubility in aqueous and polar
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organic solvents compared to the free base.[1]

Table 1: Physicochemical Properties of Ethyl L-alaninate hydrochloride

Property Value Reference(s)

CAS Number 1115-59-9 [1][2][4][5]

Molecular Formula C₅H₁₁NO₂·HCl [1][2]

Molecular Weight 153.61 g/mol [2][5][6]

Appearance
White to off-white crystalline

solid or powder
[1][7]

Melting Point 78-80 °C (decomposes) [5][8]

Solubility
Soluble in water (100 g/L) and

alcohols
[1][5]

Optical Rotation
[α]²⁰/D = +2.0° to +3.4° (c=2.5

in H₂O)
[1][7]

Hygroscopicity
Hygroscopic; sensitive to

moisture
[5][9]

Synthesis and Purification: A Validated Protocol
The most common and efficient synthesis of Ethyl L-alaninate hydrochloride is the Fischer

esterification of L-alanine. This process involves treating the amino acid with ethanol in the

presence of a strong acid catalyst, which both drives the esterification and forms the

hydrochloride salt in situ.

Synthesis Pathway
The reaction proceeds by protonation of the carbonyl oxygen of L-alanine by the acid catalyst

(generated from thionyl chloride or hydrogen chloride gas), which activates the carbonyl carbon

for nucleophilic attack by ethanol.
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Caption: Fischer esterification pathway for Ethyl L-alaninate hydrochloride.

Step-by-Step Laboratory Protocol
This protocol is based on the robust thionyl chloride method, which provides high yields and

purity.[5][10]

Materials:

L-alanine (1.0 eq)

Anhydrous Ethanol (10-15 mL per gram of L-alanine)

Thionyl chloride (SOCl₂) (1.1 - 1.2 eq)

Anhydrous diethyl ether

Round-bottom flask, reflux condenser, magnetic stirrer, ice bath, rotary evaporator

Procedure:

Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser. Place the

flask in an ice-water bath.
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Reagent Preparation: Suspend L-alanine in anhydrous ethanol in the flask.

Catalyst Addition (Causality): Cool the suspension to 0-5 °C. Slowly add thionyl chloride

dropwise to the stirred suspension. This step is highly exothermic; slow addition is critical to

prevent uncontrolled boiling and side reactions. The thionyl chloride reacts with ethanol to

form sulfur dioxide, hydrogen chloride (the true catalyst), and ethyl chloride.

Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm

to room temperature. Then, heat the reaction to reflux (approx. 78 °C) for 2-4 hours.[10] The

elevated temperature drives the equilibrium towards the ester product.

Work-up: Upon completion, cool the reaction mixture to room temperature. Concentrate the

solution under reduced pressure using a rotary evaporator to remove excess ethanol and

volatile byproducts.

Purification (Self-Validation): To the resulting crude oil or solid, add anhydrous diethyl ether.

This will cause the polar hydrochloride salt to precipitate while leaving non-polar impurities in

solution. Stir vigorously, then collect the white solid by vacuum filtration.

Drying: Wash the collected solid with additional portions of cold, anhydrous diethyl ether and

dry under vacuum to yield the final product. Store in a desiccator due to its hygroscopic

nature.[9]

Analytical Characterization: A Self-Validating
Workflow
To ensure the identity, purity, and stereochemical integrity of the synthesized Ethyl L-alaninate

hydrochloride, a multi-technique analytical approach is mandatory. This workflow provides a

self-validating system where each analysis corroborates the others.
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Characterization Techniques

Synthesized
Product

¹H & ¹³C NMR

Confirms covalent structure Detects impurities

FT-IR Spectroscopy

Identifies key functional groups (C=O, N-H⁺)

Mass Spectrometry

Confirms molecular weight
HPLC

Verified Ethyl
L-alaninate HCl

Click to download full resolution via product page

Caption: Integrated workflow for the analytical validation of the compound.

Spectroscopic and Chromatographic Data
Table 2: Key Analytical Data for Structure Verification
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Technique Expected Result Interpretation

¹H NMR (D₂O)

δ ~1.2 ppm (t, 3H, -OCH₂CH₃);

δ ~1.5 ppm (d, 3H, -CHCH₃); δ

~4.2 ppm (q, 1H, -CHCH₃); δ

~4.3 ppm (q, 2H, -OCH₂CH₃)

Confirms the presence and

connectivity of all protons in

the ethyl alaninate structure.

[10]

FT-IR (KBr)

~1740-1750 cm⁻¹ (strong,

C=O stretch of ester); ~2500-

3000 cm⁻¹ (broad, N-H⁺

stretch of amine salt)

Verifies the presence of the

key ester and ammonium

functional groups.

Mass Spec. (ESI+)
m/z ≈ 118.08 ([M+H]⁺, for the

free ester)

Confirms the molecular weight

of the organic cation.

Chiral HPLC

Single major peak (>99% area)

on a suitable chiral stationary

phase (e.g., CHIROBIOTIC T)

Validates the high

enantiomeric purity required for

pharmaceutical applications.

[11]

Protocol: Chiral HPLC for Enantiomeric Purity
Ensuring enantiomeric excess (ee) is paramount. The direct method using a Chiral Stationary

Phase (CSP) is preferred as it avoids derivatization.[11][12]

Objective: To separate L-Alanine ethyl ester from its D-enantiomer to confirm ee > 99%.

Instrumentation & Column:

HPLC system with UV detector

Column: Macrocyclic glycopeptide CSP, e.g., Astec® CHIROBIOTIC® T (250 x 4.6 mm, 5

µm)[11][12]

Method:

Mobile Phase Preparation: Prepare a mobile phase consisting of an 80:20 (v/v) mixture of

Methanol and Water containing 20 mM Ammonium Acetate. Filter and degas.
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Sample Preparation: Accurately weigh and dissolve ~1 mg of Ethyl L-alaninate hydrochloride

in 1 mL of the mobile phase.

Chromatographic Conditions:

Flow Rate: 1.0 mL/min

Column Temperature: 25 °C

Detection: UV at 210-215 nm

Injection Volume: 10 µL

Analysis Rationale: The teicoplanin-based CSP provides multiple chiral interaction sites

(ionic, hydrogen bonding, steric).[11] The D-enantiomer typically interacts more strongly and

thus has a longer retention time.[11] A successful analysis will show a single, sharp peak for

the L-enantiomer, with any D-enantiomer impurity appearing as a small, well-resolved

secondary peak.

Applications in Drug Development and Peptide
Synthesis
Ethyl L-alaninate hydrochloride is a versatile intermediate in pharmaceutical development,

primarily valued for its role in peptide synthesis and as a precursor for more complex chiral

molecules.[1][3]

Role in Peptide Synthesis
The compound serves as the C-terminal starting point for dipeptide synthesis. The ethyl ester

protects the carboxyl group, allowing the free amine to be coupled with an N-protected amino

acid (e.g., Boc- or Fmoc-protected) using standard coupling reagents like DCC or EDC.
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Reactants
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Base (e.g., DIPEA)
(Neutralizes HCl)
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Caption: Workflow for using the compound in dipeptide synthesis.

Precursor in Prodrug Synthesis
Amino acid esters are frequently used to create prodrugs to enhance the bioavailability of

parent molecules.[13] For example, antiviral drugs like Acyclovir have been esterified with

amino acids to form prodrugs like Valacyclovir, which leverages intestinal peptide transporters

(e.g., PEPT1) for improved absorption.[13] Ethyl L-alaninate hydrochloride can be used to

synthesize similar alanine-based ester prodrugs, improving the pharmacokinetic profile of a

parent drug by masking polar groups and hijacking natural uptake pathways.[13]

Safety, Handling, and Storage
Proper handling and storage are crucial to maintain the integrity of this hygroscopic and

reactive compound.

Table 3: GHS Hazard and Safety Information
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Category Information Source(s)

Pictogram GHS07 (Exclamation Mark) [5]

Signal Word Warning [5]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[14]

Precautionary Statements

P261: Avoid breathing

dust.P280: Wear protective

gloves/eye

protection.P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[14]

Storage

Store in a dry, cool, well-

ventilated place under an inert

atmosphere (e.g., nitrogen or

argon). Keep container tightly

closed. Recommended

storage at 0-8°C.

[1][9][15]

Incompatibilities Strong oxidizing agents. [15]

Expert Insight: The hygroscopic nature of the compound is its primary liability.[9] Absorption of

water can lead to hydrolysis of the ester back to L-alanine and ethanol, compromising purity

and subsequent reaction yields. Always handle in a glove box or under a stream of dry, inert

gas, and store with a desiccant.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing
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